Cas no 40831-70-7 (1,2-Diazecine)

1,2-Diazecine structure
1,2-Diazecine structure
Product Name:1,2-Diazecine
CAS No:40831-70-7
MF:C8H8N2
MW:132.162521362305
CID:2667833
Update Time:2023-08-06

1,2-Diazecine Chemical and Physical Properties

Names and Identifiers

    • 1,2-Diazecine
    • diazecine
    • Inchi: 1S/C8H8N2/c1-2-4-6-8-10-9-7-5-3-1/h1-8H/b2-1+,3-1-,4-2+,5-3-,6-4-,7-5-,8-6-,9-7+,10-8-,10-9+
    • InChI Key: KWPSCKRLYQXIPA-VYHGHOAMSA-N
    • SMILES: N1C=CC=CC=CC=CN=1 |c:1,5,7,t:3,9|

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 63.7
  • XLogP3: 0.6
  • Topological Polar Surface Area: 25.8
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